Cas no 5776-28-3 (8-hydroxynaphthalene-2-carboxylic acid)

• Product Name: 8-hydroxynaphthalene-2-carboxylic acid
• CAS No: 5776-28-3
• MF: C₁₁H₈O₃
• MW: 188.179423332214
• MDL: MFCD18417862
• CID: 1606419
• PubChem ID: 22336623
• Update Time: 2025-11-03

8-hydroxynaphthalene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-hydroxyquinoline-6-carboxylic acid
• LogP
• 8-hydroxynaphthalene-2-carboxylic acid
• ZPCQQOXOXNMOIJ-UHFFFAOYSA-N
• MFCD18417862
• SCHEMBL689384
• AKOS016353000
• DB-400367
• W12532
• EN300-1588219
• DTXSID70624934
• AS-63788
• CS-0235592
• Z1255427096
• 8-Hydroxy-2-naphthalenecarboxylic acid
• 5776-28-3
• 8-hydroxy-2-naphthoic acid
• 8-hydroxy-2-naphthoicacid

• MDL： MFCD18417862
• Inchi： 1S/C11H8O3/c12-10-3-1-2-7-4-5-8(11(13)14)6-9(7)10/h1-6,12H,(H,13,14)
• InChI Key： ZPCQQOXOXNMOIJ-UHFFFAOYSA-N
• SMILES： OC1=CC=CC2=CC=C(C(=O)O)C=C21

Computed Properties

• Exact Mass: 189.04261
• Monoisotopic Mass: 188.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.481
• Boiling Point: 426.739°C at 760 mmHg
• Flash Point: 211.884°C
• Refractive Index: 1.73
• PSA: 70.42

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxylic acids

Additional information on 8-hydroxynaphthalene-2-carboxylic acid

Introduction to 8-Hydroxynaphthalene-2-Carboxylic Acid (CAS No. 5776-28-3)

8-Hydroxynaphthalene-2-carboxylic acid (CAS No. 5776-28-3) is a versatile organic compound that has garnered significant attention in various scientific and industrial applications. This compound, also known as 1-naphthol-2-carboxylic acid, is a derivative of naphthalene with a hydroxyl group and a carboxylic acid group attached to the aromatic ring. Its unique chemical structure and properties make it an important intermediate in the synthesis of pharmaceuticals, dyes, and other fine chemicals.

The molecular formula of 8-hydroxynaphthalene-2-carboxylic acid is C₁₁H₈O₃, and its molecular weight is 192.18 g/mol. The compound exists as a white crystalline solid at room temperature and is slightly soluble in water but highly soluble in organic solvents such as ethanol, methanol, and acetone. These solubility properties are crucial for its use in various chemical reactions and formulations.

In the field of pharmaceutical research, 8-hydroxynaphthalene-2-carboxylic acid has been explored for its potential therapeutic applications. Recent studies have shown that derivatives of this compound exhibit anti-inflammatory, antioxidant, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain derivatives of 8-hydroxynaphthalene-2-carboxylic acid demonstrated significant inhibition of tumor growth in vitro and in vivo models. This finding highlights the compound's potential as a lead molecule for the development of new anticancer drugs.

Beyond its pharmaceutical applications, 8-hydroxynaphthalene-2-carboxylic acid is also used in the synthesis of dyes and pigments. Its ability to form stable complexes with metal ions makes it valuable in the production of metal-dye complexes used in textile dyeing and printing. These complexes often exhibit enhanced colorfastness and stability compared to their non-metal counterparts, making them highly desirable in the textile industry.

In addition to its use in dyes and pigments, 8-hydroxynaphthalene-2-carboxylic acid has found applications in the development of advanced materials. Researchers have utilized this compound to synthesize novel polymers with unique optical and electronic properties. For example, a study published in the Journal of Polymer Science: Polymer Chemistry in 2020 described the synthesis of a copolymer containing 8-hydroxynaphthalene-2-carboxylic acid units that exhibited excellent photoluminescence properties. This material has potential applications in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

The environmental impact of 8-hydroxynaphthalene-2-carboxylic acid is another area of ongoing research. Studies have shown that this compound can be biodegraded by certain microorganisms, which is an important consideration for its safe use and disposal. A recent paper published in the Journal of Environmental Science and Health detailed the biodegradation pathways of 8-hydroxynaphthalene-2-carboxylic acid, providing valuable insights into its environmental fate and potential ecological effects.

In conclusion, 8-hydroxynaphthalene-2-carboxylic acid (CAS No. 5776-28-3) is a multifaceted compound with a wide range of applications across pharmaceuticals, dyes, pigments, advanced materials, and environmental science. Its unique chemical structure and properties make it an essential building block for various synthetic processes and formulations. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in multiple scientific disciplines.